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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B1580533

For Researchers, Scientists, and Drug Development Professionals

The quest for safer, more sustainable, and high-performance solvents and plasticizers is a
continuous endeavor in chemical and pharmaceutical sciences. This guide provides an
objective comparison of butyl butyryllactate, a bio-based alternative, with traditional phthalate
esters. The information presented is supported by available data and standardized
experimental protocols to assist in the evaluation and selection of appropriate compounds for
various applications.

Executive Summary

Butyl butyryllactate is emerging as a viable, green alternative to traditional phthalates,
demonstrating strong solvency and promising plasticizing properties with a favorable
toxicological profile. While direct quantitative comparisons are still emerging in the literature,
data from related lactate esters suggest comparable, and in some aspects superior,
performance to phthalates like Diethyl Phthalate (DEP), Dibutyl Phthalate (DBP), and Dioctyl
Phthalate (DEHP). This guide synthesizes the available data on their solvent power, plasticizing
efficiency, and migration resistance, and provides an overview of the standardized methods for

their evaluation.

Physical and Chemical Properties
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A fundamental comparison begins with the intrinsic physical and chemical properties of these

compounds. Butyl butyryllactate, being derived from renewable resources, presents a

different profile from the petroleum-derived phthalates.[1][2]

S Diethyl Dibutyl Dioctyl
u
Property & Phthalate Phthalate Phthalate

Butyryllactate

(DEP) (DBP) (DEHP)

CAS Number 7492-70-8[3] 84-66-2 84-74-2 117-81-7
Molecular

C11H2004 C12H1404[4] C16H2204 C24H3804[5]
Formula
Molecular Weight

216.27 222.24[4] 278.35 390.56[5]
(g/moal)

Colorless to pale Colorless, oily Colorless to Colorless,
Appearance

yellow liquid[6]

liquid[4]

yellow, oily liquid

viscous liquid[5]

Boiling Point (°C)  ~254-256(7] 298-299[4] 340 384[8]
Density (g/mL at
~0.972[6] ~1.12[4] ~1.045 ~0.985[9]

25°C)

Flash Point (°C) >100[3] >110[4] 191[10] 201[8]
Almost

Water Solubility Insoluble[6] 1 g/L (20°C)[4] Low )
insoluble[5]

Performance Comparison as a Solvent

The efficacy of a solvent is primarily determined by its ability to dissolve a solute, a property

often quantified by the Kauri-Butanol (KB) value. A higher KB value indicates a stronger

solvency power.[11] While a specific KB value for butyl butyryllactate is not readily available

in the literature, data for other lactate esters, such as ethyl lactate, suggest a very high

solvency power for this class of compounds.[12][13] Butyl lactate is also reported to have a

high KB value.[5]
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Solvent Kauri-Butanol (KB) Value Comments

Ethyl Lactate (proxy for Butyl Indicates exceptionally stron
y (proxy y ~1000[17] p y g

Butyryllactate) solvency power.

A common aromatic
Toluene 105[11] hydrocarbon solvent with
strong solvency.

A chlorinated solvent with good
Perchloroethylene 90[11] solvency for many organic

materials.

Weaker solvents compared to
Aliphatic Hydrocarbons ~30s[11] aromatic or chlorinated

hydrocarbons.

Note: The KB value for ethyl lactate is used as a proxy to indicate the high solvency potential of
lactate esters. The actual value for butyl butyryllactate may differ.

Performance Comparison as a Plasticizer

As plasticizers, these compounds are added to polymers like polyvinyl chloride (PVC) to
increase their flexibility and durability. Performance is evaluated by measuring the mechanical
properties of the plasticized polymer and the resistance of the plasticizer to migrate out of the
polymer matrix. Studies on bio-based plasticizers, including lactate derivatives, have shown
promising results in comparison to traditional phthalates.[14][15][16][17][18]
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Performance Metric

Lactate Ester-Based
Plasticizers
(Representative Data)

Phthalate Plasticizers (e.g.,
DOP, ATBC)

Tensile Strength

Can be comparable to or
higher than phthalate-
plasticized PVC, indicating
good compatibility and

reinforcement.[19]

Generally provide good tensile

strength.

Elongation at Break

Can achieve high elongation,

in some cases exceeding that
of phthalate-plasticized PVC,

indicating excellent flexibility.

[15][16]

Known to impart high
elongation and flexibility to
PVC.

Migration Resistance

Studies on lactate-based
plasticizers show significantly
lower migration in various
solvents and food simulants
compared to some traditional
plasticizers.[15][16]

Prone to migration, especially
in contact with fatty or oily
substances, which is a major
health and environmental

concern.[20]

Thermal Stability

The thermal stability of PVC
plasticized with lactate esters
can be comparable to that of
PVC with traditional

plasticizers.[16]

Generally provide good
thermal stability to PVC.

Note: The data for lactate ester-based plasticizers are based on studies of various derivatives

of lactic acid and may not be fully representative of butyl butyryllactate itself. However, they

indicate the high potential of this class of compounds as effective and low-migration

plasticizers.

Experimental Protocols

To ensure accurate and reproducible comparisons between solvents and plasticizers,

standardized experimental protocols are essential.
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Determination of Kauri-Butanol Value (ASTM D1133)

This test method is a standardized measure of the relative solvent power of hydrocarbon
solvents.[11]

Preparation of Kauri-Butanol Solution: A standard solution is prepared by dissolving a
specified amount of kauri resin in n-butanol.

« Titration: A known volume of the kauri-butanol solution is titrated with the solvent being
tested.

o Endpoint Determination: The solvent is added until the solution becomes turbid to a point
where it obscures a standard print format placed underneath the flask.

» Calculation: The volume of solvent required to reach the endpoint is the Kauri-Butanol value.

Evaluation of Plasticizer Performance (Based on ASTM
D1045 and Mechanical Testing)

The performance of a plasticizer is assessed by incorporating it into a polymer and measuring
the resulting physical properties.[21][22][23][24][25]

o Compounding: The plasticizer is blended with the polymer resin (e.g., PVC) and other
necessary additives using a two-roll mill or an internal mixer.

e Specimen Preparation: The compounded material is then compression molded into sheets of
a specified thickness.

e Mechanical Testing: Standard test specimens are cut from the sheets and subjected to:

o Tensile Testing (ASTM D882): Measures tensile strength, elongation at break, and
modulus of elasticity.

o Hardness Testing (ASTM D2240): Measures the Shore A durometer hardness, which
indicates the flexibility of the material.

o Data Analysis: The results are compared to a control sample plasticized with a standard
material (e.g., DOP).
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Migration Resistance Testing (Based on ISO 177)

This method determines the tendency of a plasticizer to migrate from a plastic material into
another material upon contact.[26][27][28][29]

Test Assembly: A test specimen of the plasticized polymer is placed between two discs of a

standard absorbent material (e.g., activated carbon or a specified polymer).

Conditioning: The assembly is subjected to a specified temperature and pressure for a

defined period.

Measurement: The loss in mass of the test specimen and the gain in mass of the absorbent

discs are measured.

Calculation: The amount of migrated plasticizer is calculated from the change in mass.

Visualizing Workflows and Pathways
Experimental Workflow for Solvent/Plasticizer
Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of a novel
solvent or plasticizer in comparison to a traditional one.
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Caption: A logical workflow for the evaluation of a novel solvent or plasticizer.

Simplified Signhaling Pathway for Endocrine Disruption
by Phthalates
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Certain phthalates are known endocrine disruptors that can interfere with the body's hormonal
systems. The diagram below illustrates a simplified pathway of how some phthalates can exert
an anti-androgenic effect.

Cellular Environment

Testosterone Binds Gene Transcription

Androgen Translocates Binds to _ | Androgen Response | Activates Target Gene |-—- Reduced Androgenic
Receptor (AR) Element (ARE) g Response

Inhibits

GUGEEEE  Binding
Metabolite

Click to download full resolution via product page

Caption: Mechanism of anti-androgenic action of some phthalates.

Conclusion

Butyl butyryllactate presents a compelling case as a high-performance, bio-based alternative
to traditional phthalates. Its inherent properties of high solvency, low toxicity, and low volatility,
combined with the potential for excellent plasticizing efficiency and migration resistance, make
it a strong candidate for a wide range of applications, including in sensitive products where
human and environmental safety are paramount. While more direct comparative studies are
needed to fully quantify its performance against a broad spectrum of phthalates, the existing
data on lactate esters strongly supports its potential. Researchers and developers are
encouraged to consider butyl butyryllactate and other bio-based esters in their formulations
and to conduct further studies to expand the body of knowledge on these promising green
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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